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Abstract
Amorphous solid dispersions (ASDs) represent a leading formulation strategy for improving the

oral bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs). The

selection of a suitable carrier is paramount to the physical stability and performance of the final

dosage form. Isomalt, a non-hygroscopic, non-cariogenic sugar alcohol, has emerged as a

highly versatile and effective excipient for creating stable amorphous solids.[1][2] This guide

provides an in-depth exploration of the scientific principles and practical techniques for

developing stable Isomalt-based amorphous solids, intended for researchers, scientists, and

formulation experts in the pharmaceutical industry.

Introduction: The Rationale for Isomalt in
Amorphous Solid Dispersions
The therapeutic efficacy of many new chemical entities is hampered by poor aqueous solubility.

Converting a crystalline API to its amorphous form can significantly enhance solubility and
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dissolution rates by circumventing the need to overcome the crystal lattice energy during

dissolution.[3][4][5] However, the amorphous state is thermodynamically unstable and prone to

recrystallization, which negates any solubility advantage.[5][6]

The primary strategy to mitigate this instability is to disperse the API at a molecular level within

a carrier matrix, forming an ASD.[7][8] The carrier, or stabilizer, serves to kinetically trap the API

in its amorphous state.

Why Isomalt?

Isomalt is an equimolecular mixture of two stereoisomers: 1-O-α-D-glucopyranosyl-D-mannitol

(GPM) and 6-O-α-D-glucopyranosyl-D-sorbitol (1,6-GPS).[9] This inherent structural

heterogeneity frustrates crystallization, making Isomalt an excellent glass-former itself.[10][11]

Its key advantages as an ASD carrier include:

Favorable Glass Transition Temperature (Tg): Amorphous Isomalt exhibits a glass transition

temperature (Tg) of approximately 60°C.[12][13] This high Tg ensures that at typical storage

conditions, the matrix remains in a glassy state with extremely low molecular mobility, thus

preventing API crystallization.[5]

Low Hygroscopicity: Unlike many other polyols, Isomalt is non-hygroscopic.[2] This is a

critical attribute, as water acts as a potent plasticizer, which can depress the Tg of the ASD,

increase molecular mobility, and induce recrystallization.[14][15]

Chemical Inertness: As a non-reducing sugar alcohol, Isomalt does not participate in Maillard

reactions with APIs containing primary or secondary amine groups, enhancing the chemical

stability of the formulation.

Excellent Physicochemical Properties: Isomalt possesses good compressibility, a pleasant

taste profile, and is highly water-soluble, making it suitable for various oral solid dosage

forms, including orally disintegrating tablets (ODTs).[2][9][16]
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Property Value / Characteristic Significance for ASDs

Chemical Name Mixture of GPM and 1,6-GPS

Heterogeneity inhibits

recrystallization of the carrier

itself.

Glass Transition (Tg) ~60 °C[12][13]

Provides high kinetic stability

at ambient storage

temperatures.

Hygroscopicity Low[2]

Minimizes water-induced

plasticization and subsequent

API crystallization.

Chemical Reactivity Non-reducing sugar alcohol
Prevents Maillard reaction with

amine-containing APIs.

Solubility Water-soluble
Facilitates rapid dissolution of

the final dosage form.

Melting Point ~142–150°C[13][17]

Suitable for thermal processing

methods like Hot-Melt

Extrusion.

The Mechanism of Stabilization: A Kinetic
Perspective
The stability of an Isomalt-based ASD is primarily a function of kinetic stabilization. By

dispersing the API within the Isomalt matrix, we create a system where the high viscosity of the

glassy carrier physically restricts the translational and rotational movement of API molecules.

This inhibition of molecular mobility prevents the two critical steps of crystallization: nucleation

and crystal growth. The system's stability is therefore intrinsically linked to its glass transition

temperature (Tg). Storing the ASD at a temperature significantly below its Tg is essential for

ensuring long-term physical stability.[5][6][18]
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API molecules (red diamonds) are molecularly dispersed and immobilized within the glassy Isomalt matrix (blue circles).

Increased molecular mobility allows API molecules to aggregate, forming crystal nuclei and leading to recrystallization.
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Figure 1: Mechanism of Kinetic Stabilization in Isomalt ASDs.

Manufacturing Techniques and Protocols
The choice of manufacturing technique depends on the physicochemical properties of the API,

such as its thermal stability and solvent solubility.

Spray Drying
Spray drying is a continuous process that rapidly transforms a liquid feed into a dry powder.

The extremely fast solvent evaporation (on a millisecond timescale) prevents API and carrier

molecules from organizing into a crystalline lattice, effectively "trapping" them in an amorphous
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state. This method is particularly suitable for thermally sensitive APIs due to the short exposure

time to high temperatures.

Causality Behind Protocol Choices:

Inlet Temperature: Must be high enough for efficient solvent evaporation but below the

degradation temperature of the API. For Isomalt, processing can be challenging due to its

low Tg and tendency to become sticky.[19] Lower inlet temperatures (e.g., 60-100°C) often

yield the best results.[19][20]

Atomization Rate/Pressure: Creates fine droplets, maximizing the surface area for

evaporation. This ensures rapid drying, which is critical for preventing crystallization.

Feed Rate: Must be balanced with the drying capacity of the system. A low feed rate is often

necessary for Isomalt to prevent the product from becoming sticky and causing blockages in

the equipment.

Protocol: Preparation of an Isomalt-Based ASD via Spray Drying

Solution Preparation:

Completely dissolve the API and Isomalt in a suitable solvent system (e.g., ethanol/water,

methanol) to achieve the target drug loading (typically 10-40% w/w).

Ensure a clear solution is formed. Gentle heating or sonication may be applied if

necessary. The final concentration of solids should be optimized, often in the range of 10-

15% (w/v).

Spray Dryer Setup & Parameter Optimization:

Equipment: Laboratory-scale spray dryer (e.g., Büchi B-290).

Inlet Temperature: Start with a conservative temperature, e.g., 80°C. Best results for

Isomalt are often achieved with low-temperature and low-humidity drying processes.[19]

Aspirator Rate: Set to 100% to maximize drying air flow.

Atomizing Gas Flow: Set to a high rate (e.g., 700-800 L/h) to ensure fine droplet formation.
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Feed Pump Rate: Begin with a low rate (e.g., 1.4-2.0 mL/min) to avoid overloading the

system and causing stickiness.

Execution:

Prime the system by spraying the pure solvent for 5-10 minutes to reach thermal

equilibrium.

Switch the feed to the API/Isomalt solution.

Continuously monitor the outlet temperature and inspect the cyclone and collection vessel

for signs of product stickiness. An outlet temperature of 42-43°C has been shown to be

effective.[19]

Product Collection & Secondary Drying:

Carefully collect the powdered product from the collection vessel.

To remove residual solvent, transfer the powder to a vacuum oven and dry at a

temperature safely below the ASD's Tg (e.g., 40°C) for 24-48 hours.

Storage:

Store the final ASD powder in a tightly sealed container with a desiccant at controlled

room temperature, protected from light and moisture.

Hot-Melt Extrusion (HME)
HME is a solvent-free process where a blend of API and carrier is heated and mixed under high

shear, forcing it through a die. The API dissolves in the molten carrier, and the rapid cooling of

the extrudate upon exiting the die quenches the system into a solid amorphous dispersion.[21]

This technique is ideal for APIs with sufficient thermal stability.

Causality Behind Protocol Choices:

Processing Temperature: Must be above the melting point of Isomalt (~145-150°C) and the

Tg of the mixture to ensure the API fully dissolves in the molten carrier.[15][22] However, it

must be below the API's degradation temperature.
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Screw Speed & Design: High screw speeds and the inclusion of mixing/kneading elements

ensure distributive and dispersive mixing, leading to a homogeneous molecular dispersion.

Feed Rate: Controls the residence time in the extruder, which must be sufficient for complete

melting and mixing but short enough to minimize thermal degradation.

Protocol: Preparation of an Isomalt-Based ASD via HME

Pre-blending:

Accurately weigh and physically mix the API and Isomalt powder (e.g., in a V-blender or by

manual tumbling in a bag) for 10-15 minutes to ensure a homogenous feed.

Extruder Setup:

Equipment: Co-rotating twin-screw extruder (e.g., 11 mm or 16 mm).

Temperature Profile: Set a temperature profile that gradually increases along the barrel

zones to just above the melting point of Isomalt. A typical profile might be: Zone 1 (Feed):

60°C; Zone 2: 120°C; Zone 3: 150°C; Die: 155°C.

Screw Speed: Start with a moderate screw speed (e.g., 100-150 RPM).

Execution:

Calibrate the powder feeder to deliver the pre-blend at a consistent rate (e.g., 0.5-1.0 kg/h

for a lab-scale extruder).

Start the extruder and allow the system to reach a steady state, monitoring the motor

torque and die pressure. A clear, transparent extrudate indicates good amorphization.

Downstream Processing:

Cool the extrudate rapidly on a conveyor belt with air or chilled rollers.

Mill the resulting extrudate strands into a fine powder using a suitable mill (e.g., a hammer

or knife mill). Sieve to obtain the desired particle size distribution.
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Storage:

Store the milled extrudate in a tightly sealed container with a desiccant.

Lyophilization (Freeze-Drying)
Lyophilization involves freezing a solution of the API and carrier, followed by the removal of the

solvent (water) via sublimation under vacuum. This process avoids high temperatures and is

the gold standard for highly sensitive biomolecules and some small molecules. Isomalt has

been demonstrated to be a suitable excipient for freeze-dried formulations, successfully

transforming into a stable amorphous form.[10][23][24][25]

Protocol: Preparation of an Isomalt-Based ASD via Lyophilization

Solution Preparation:

Dissolve the API and Isomalt in high-purity water (Water for Injection). A 1:1 ratio of

Isomalt's diastereomers has shown the best physical stability.[10][25]

Sterile filter the solution (0.22 µm filter) into lyophilization vials.

Freezing:

Place the vials on the lyophilizer shelf and cool them at a controlled rate (e.g., 1°C/min) to

a temperature well below the eutectic freezing point of the solution (e.g., -40°C to -50°C).

Hold for at least 2-3 hours to ensure complete solidification.

Primary Drying (Sublimation):

Apply a deep vacuum (e.g., 100-200 mTorr).

Slowly raise the shelf temperature to just below the collapse temperature of the frozen

matrix (e.g., -10°C to 0°C). This phase removes the bulk of the frozen water and can take

24-72 hours.

Secondary Drying (Desorption):
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After all ice has sublimed, increase the shelf temperature further (e.g., 25-30°C) while

maintaining the vacuum to remove residual, bound water molecules. This step is crucial

for maximizing the Tg and long-term stability.

Stoppering and Storage:

Backfill the chamber with an inert gas (e.g., nitrogen) and stopper the vials under vacuum

before removing them from the lyophilizer. Store at controlled room temperature.

Characterization and Stability Assessment
Verifying the amorphous nature and assessing the physical stability of the ASD is a critical,

non-negotiable step.[26]
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Figure 2: Workflow for Development and Validation of Isomalt ASDs.
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Technique Purpose
Expected Result for a
Stable ASD

Powder X-Ray Diffraction

(XRPD)

To determine the physical form

(crystalline or amorphous).[14]

[23]

Absence of sharp Bragg

peaks; presence of a broad,

diffuse "halo" pattern.

Differential Scanning

Calorimetry (DSC)

To measure the glass transition

temperature (Tg) and detect

melting or crystallization

events.[14][15]

A single, distinct Tg. Absence

of a melting endotherm

(indicates no initial crystallinity)

or a crystallization exotherm

upon heating.

Thermogravimetric Analysis

(TGA)

To quantify residual solvent or

water content.[14]

Minimal weight loss (<1-2%)

below the degradation

temperature.

Fourier-Transform Infrared

(FTIR) Spectroscopy

To probe for intermolecular

interactions (e.g., hydrogen

bonding) between the API and

Isomalt.[23]

Shifts in characteristic peaks

(e.g., carbonyl, hydroxyl)

compared to physical mixtures,

suggesting molecular-level

interaction.

Stability Testing

To assess physical stability

under accelerated conditions

(e.g., 40°C/75% RH).[26][27]

The ASD should remain

amorphous (verified by XRPD)

and show no significant

change in its Tg (verified by

DSC) over the study period

(e.g., 1-6 months).

Protocol: Accelerated Stability Study

Package the ASD powder in both open and closed vials to assess stability with and without

moisture protection.

Place the samples in a calibrated stability chamber set to 40°C and 75% relative humidity

(RH).
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Withdraw samples at predetermined time points (e.g., 2 weeks, 1 month, 3 months, 6

months).

At each time point, analyze the samples using XRPD and DSC as the primary techniques.

Success Criterion: The sample remains fully amorphous (no peaks in XRPD) and the Tg has

not shifted downward significantly.

Failure Criterion: Appearance of crystalline peaks in the XRPD pattern indicates physical

instability.[26]

Conclusion and Future Perspectives
Isomalt is a robust and highly effective excipient for the development of stable amorphous solid

dispersions. Its unique combination of a high glass transition temperature, low hygroscopicity,

and chemical inertness provides a strong foundation for kinetically stabilizing poorly soluble

APIs. By carefully selecting the manufacturing process—be it spray drying, hot-melt extrusion,

or lyophilization—and rigorously characterizing the resulting product, formulators can

successfully leverage Isomalt to overcome bioavailability challenges. The protocols and

principles outlined in this guide provide a comprehensive framework for the rational design and

validation of Isomalt-based ASDs, paving the way for the successful development of new and

improved medicines.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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